(2-Benzoyloxycyclohexyl)methyl-[2-[4-[4-[2-[(2-benzoyloxycyclohexyl)methyl-dimethylazaniumyl]-2-oxoethyl]phenyl]phenyl]acetyl]-dimethylazanium;dibromide

• CAS No.: 28003-36-3
• Molecular Formula: C48H58Br2N2O6
• Molecular Weight: 918.8 g/mol
• IUPAC Name: (2-benzoyloxycyclohexyl)methyl-[2-[4-[4-[2-[(2-benzoyloxycyclohexyl)methyl-dimethylazaniumyl]-2-oxoethyl]phenyl]phenyl]acetyl]-dimethylazanium;dibromide
• InChI: InChI=1S/C48H58N2O6.2BrH/c1-49(2,33-41-19-11-13-21-43(41)55-47(53)39-15-7-5-8-16-39)45(51)31-35-23-27-37(28-24-35)38-29-25-36(26-30-38)32-46(52)50(3,4)34-42-20-12-14-22-44(42)56-48(54)40-17-9-6-10-18-40;;/h5-10,15-18,23-30,41-44H,11-14,19-22,31-34H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key: BOKRZPYGLCDDFH-UHFFFAOYSA-L
• Canonical SMILES: C[N+](C)(CC1CCCCC1OC(=O)C2=CC=CC=C2)C(=O)CC3=CC=C(C=C3)C4=CC=C(C=C4)CC(=O)[N+](C)(C)CC5CCCCC5OC(=O)C6=CC=CC=C6.[Br-].[Br-]

Description

(2-Benzoyloxycyclohexyl)methyl-[2-[4-[4-[2-[(2-benzoyloxycyclohexyl)methyl-dimethylazaniumyl]-2-oxoethyl]phenyl]phenyl]acetyl]-dimethylazanium;dibromide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes benzoyloxy groups, cyclohexyl rings, and dimethylazaniumyl groups, making it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Benzoyloxycyclohexyl)methyl-[2-[4-[4-[2-[(2-benzoyloxycyclohexyl)methyl-dimethylazaniumyl]-2-oxoethyl]phenyl]phenyl]acetyl]-dimethylazanium;dibromide involves multiple steps, including the formation of benzoyloxy groups and the introduction of dimethylazaniumyl groups. The reaction conditions typically require controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

(2-Benzoyloxycyclohexyl)methyl-[2-[4-[4-[2-[(2-benzoyloxycyclohexyl)methyl-dimethylazaniumyl]-2-oxoethyl]phenyl]phenyl]acetyl]-dimethylazanium;dibromide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups, leading to the formation of new compounds.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different benzoyloxy derivatives, while reduction could lead to the formation of cyclohexyl derivatives with modified functional groups.

Scientific Research Applications

Chemistry

In chemistry, (2-Benzoyloxycyclohexyl)methyl-[2-[4-[4-[2-[(2-benzoyloxycyclohexyl)methyl-dimethylazaniumyl]-2-oxoethyl]phenyl]phenyl]acetyl]-dimethylazanium;dibromide is studied for its unique structural properties and potential as a building block for more complex molecules.

Biology

In biological research, this compound may be used to study the interactions between organic molecules and biological systems, providing insights into cellular processes and molecular mechanisms.

Medicine

In medicine, the compound’s potential therapeutic properties are explored, including its ability to interact with specific molecular targets and pathways involved in disease processes.

Industry

In industrial applications, the compound may be used in the development of new materials, pharmaceuticals, and chemical processes, leveraging its unique chemical properties.

Mechanism of Action

The mechanism of action of (2-Benzoyloxycyclohexyl)methyl-[2-[4-[4-[2-[(2-benzoyloxycyclohexyl)methyl-dimethylazaniumyl]-2-oxoethyl]phenyl]phenyl]acetyl]-dimethylazanium;dibromide involves its interaction with specific molecular targets and pathways. The compound’s benzoyloxy and dimethylazaniumyl groups play a crucial role in its binding affinity and activity, influencing various biological processes.

Comparison with Similar Compounds

Similar Compounds

(2-Benzoyloxycyclohexyl)methyl-dimethylazaniumyl derivatives: These compounds share similar structural features and may exhibit comparable chemical and biological properties.

Cyclohexylbenzoyloxy compounds: These compounds have cyclohexyl and benzoyloxy groups, making them structurally related to the target compound.

Uniqueness

The uniqueness of (2-Benzoyloxycyclohexyl)methyl-[2-[4-[4-[2-[(2-benzoyloxycyclohexyl)methyl-dimethylazaniumyl]-2-oxoethyl]phenyl]phenyl]acetyl]-dimethylazanium;dibromide lies in its complex structure, which combines multiple functional groups and rings, providing a versatile platform for various scientific applications.